Cas no 431054-63-6 (ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate)

• Product Name: ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate
• CAS No: 431054-63-6
• MF: C₁₅H₁₄FN₃O₃S₂
• MW: 367.418364048004
• CID: 6158803
• PubChem ID: 1341811
• Update Time: 2025-10-23

ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate
• ethyl [2-({[(4-fluorobenzoyl)amino]carbonothioyl}amino)-1,3-thiazol-4-yl]acetate
• ZINC01177391
• cid_1341811
• UPCMLD0ENAT5874136:001
• MLS000574284
• 431054-63-6
• 2-[2-[(4-fluorobenzoyl)thiocarbamoylamino]thiazol-4-yl]acetic acid ethyl ester
• ethyl 2-[2-[(4-fluorophenyl)carbonylcarbamothioylamino]-1,3-thiazol-4-yl]ethanoate
• AKOS001399996
• Z247611644
• CHEMBL1456911
• ethyl 2-(2-(3-(4-fluorobenzoyl)thioureido)thiazol-4-yl)acetate
• SMR000195875
• HMS2311J11
• Oprea1_585873
• ethyl 2-[2-({[(4-fluorophenyl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate
• ethyl 2-[2-[(4-fluorobenzoyl)carbamothioylamino]-1,3-thiazol-4-yl]acetate
• 2-[2-[[[[(4-fluorophenyl)-oxomethyl]amino]-sulfanylidenemethyl]amino]-4-thiazolyl]acetic acid ethyl ester
• F0846-0169
• AB00113988-01
• BDBM93967

• Inchi： 1S/C15H14FN3O3S2/c1-2-22-12(20)7-11-8-24-15(17-11)19-14(23)18-13(21)9-3-5-10(16)6-4-9/h3-6,8H,2,7H2,1H3,(H2,17,18,19,21,23)
• InChI Key： UYYVUDIDRUICIP-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(NC(C1C=CC(=CC=1)F)=O)=S

Computed Properties

• Exact Mass: 367.04606183g/mol
• Monoisotopic Mass: 367.04606183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 141Ų

Additional information on ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate

Research Brief on Ethyl 2-2-({(4-Fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate (CAS: 431054-63-6)

Ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate (CAS: 431054-63-6) is a thiazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by its unique structural features, including a 4-fluorophenyl group and a thiazole core, has been the subject of several studies aimed at exploring its biological activities and therapeutic applications. The following research brief synthesizes the latest findings related to this compound, providing insights into its synthesis, mechanism of action, and potential uses in drug development.

Recent studies have focused on the synthesis and optimization of ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that employs a one-pot multicomponent reaction, significantly reducing the number of steps and increasing overall efficiency. The study reported a yield of 78% and demonstrated the compound's stability under various conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro assays have revealed that ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate exhibits moderate inhibitory effects against a range of kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings suggest potential applications in oncology, particularly in the treatment of cancers characterized by dysregulated kinase activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to induce apoptosis in certain cancer cell lines, further supporting its anticancer potential.

Beyond its kinase inhibitory properties, ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate has also been investigated for its anti-inflammatory and antimicrobial activities. A 2023 study in the European Journal of Medicinal Chemistry reported that the compound demonstrated significant inhibition of pro-inflammatory cytokines in murine macrophages, suggesting potential utility in treating inflammatory diseases. Additionally, the same study noted modest antibacterial activity against Gram-positive bacteria, although further optimization is needed to enhance its efficacy.

Despite these promising findings, challenges remain in the development of ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate as a therapeutic agent. Pharmacokinetic studies have indicated limited bioavailability, likely due to poor solubility and rapid metabolism. Current research efforts are focused on structural modifications to address these issues, with particular attention to the introduction of solubilizing groups and the optimization of metabolic stability. A 2024 preprint on ChemRxiv proposed several derivatives with improved pharmacokinetic profiles, paving the way for future in vivo studies.

In conclusion, ethyl 2-2-({(4-fluorophenyl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate (CAS: 431054-63-6) represents a promising scaffold for drug discovery, with demonstrated activities in kinase inhibition, anti-inflammatory effects, and antimicrobial action. While challenges related to bioavailability and metabolic stability persist, ongoing research efforts are likely to yield optimized derivatives with enhanced therapeutic potential. Future studies should focus on in vivo validation and the exploration of combination therapies to fully realize the clinical applicability of this compound.